Cas no 71976-00-6 (3,6,9,12,15,18,21,24,27,30-Decaoxaoctatetracont-39-en-1-ol)

• Product Name: 3,6,9,12,15,18,21,24,27,30-Decaoxaoctatetracont-39-en-1-ol
• CAS No: 71976-00-6
• MF: C₃₈H₇₆O₁₁
• MW: 709.003454208374
• CID: 548696
• Update Time: 2024-03-05

3,6,9,12,15,18,21,24,27,30-Decaoxaoctatetracont-39-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21,24,27,30-Decaoxaoctatetracont-39-en-1-ol

• Inchi： 1S/C38H76O11/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-40-21-23-42-25-27-44-29-31-46-33-35-48-37-38-49-36-34-47-32-30-45-28-26-43-24-22-41-20-18-39/h9-10,39H,2-8,11-38H2,1H3
• InChI Key： QYOVMAREBTZLBT-UHFFFAOYSA-N
• SMILES： C(O)COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 708.53898
• Monoisotopic Mass: 708.539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 45
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 113A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6

Experimental Properties

• Density: 0.998
• Boiling Point: 704.002 °C at 760 mmHg
• Flash Point: 379.567 °C
• PSA: 112.53
• pka: 14.36±0.10(Predicted)